BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Allyl-4,5-dimethoxyphenol basic properties

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-Allyl-4,5-dimethoxyphenol
CAS No.: 59893-87-7
Cat. No.: B1251633

Get Quote
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An In-depth Technical Guide to 2-Allyl-4,5-dimethoxyphenol

Introduction

2-Allyl-4,5-dimethoxyphenol, a phenylpropanoid compound, holds significant interest for
researchers in chemical ecology, materials science, and drug development. While structurally
related to more common compounds like eugenol, its specific substitution pattern imparts
unique biological and chemical properties. This guide provides a comprehensive overview of its
core characteristics, from fundamental chemical identity to its biological significance and safety
profile, tailored for professionals in scientific research.

Part 1: Chemical Identity and Molecular Structure

Accurate identification is the cornerstone of scientific research. 2-Allyl-4,5-dimethoxyphenol
is registered under several identifiers, ensuring unambiguous reference in literature and
databases.

Nomenclature and ldentifiers:

o Systematic IUPAC Name: 2-allyl-4,5-dimethoxyphenol
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e CAS Number: 59893-87-7[1][2][3]

e Molecular Formula: C11H1403[1]

e Synonyms: DMP (in ecological literature)[4][5]
Molecular Structure:

The structure consists of a phenol ring substituted with an allyl group at position 2 and two
methoxy groups at positions 4 and 5. This arrangement is key to its reactivity and biological
function.

Caption: Molecular structure of 2-Allyl-4,5-dimethoxyphenol.

Part 2: Physicochemical and Spectroscopic
Properties

The physical and spectral data are critical for experimental design, quality control, and
structural elucidation.

Physicochemical Data Summary

Property Value Source
Molecular Weight 194.23 g/mol [1]
Boiling Point 313.9°C

Flash Point 38 °C

Appearance Yellow clear liquid (estimated) [6]

Data for the specific isomer is
limited. Related compounds
B are soluble in fats and organic
Solubility _ (71181191
solvents like chloroform,
DMSO, and methanol, but

generally insoluble in water.
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Spectroscopic Profile

While raw spectral data requires access to specialized databases or literature, the expected
characteristics can be summarized for identification purposes.

¢ Nuclear Magnetic Resonance (NMR): 1H NMR spectra would show characteristic signals for
the aromatic protons, the vinyl and methylene protons of the allyl group, the methoxy group
protons, and the phenolic hydroxyl proton. 133C NMR would similarly show distinct peaks for
the aromatic, allyl, and methoxy carbons.[10][11]

e Mass Spectrometry (MS): The mass spectrum would exhibit a molecular ion peak
corresponding to its molecular weight (194.23 m/z).[1][10]

« Infrared (IR) Spectroscopy: Key signals would include a broad peak for the O-H stretch of
the phenol, C-H stretches for the aromatic and allyl groups, C=C stretches for the aromatic
ring and allyl group, and C-O stretches for the ether and phenol functionalities.[11]

Part 3: Synthesis Overview

Understanding the synthesis of a compound is vital for its availability and for designing
derivatives. While multiple specific routes exist, a common and illustrative pathway involves a
Claisen rearrangement.

Conceptual Synthesis Workflow

The expertise in synthesizing this molecule often relies on leveraging classic organic reactions.
A plausible and widely understood approach is the biomimetic Claisen rearrangement of a
corresponding allyl ether. This process is thermally driven and intramolecular, making it an
efficient method for installing the allyl group ortho to the hydroxyl.
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Caption: General workflow for synthesis via Claisen rearrangement.

This method is considered robust and is documented for structurally similar compounds.[3][12]
Specific reaction conditions, including solvent and temperature, would be optimized to
maximize yield and minimize side products.

Part 4: Biological Activity and Significance

The most well-documented role of 2-Allyl-4,5-dimethoxyphenol is in chemical ecology, but it
also exhibits other notable biological activities.

Role as a Pheromone Component

This compound is a key metabolite of methyl eugenol in the male Oriental fruit fly (Bactrocera
dorsalis).[4][5][13] After ingestion, the fly converts methyl eugenol into 2-allyl-4,5-
dimethoxyphenol (DMP) and (E)-coniferyl alcohol (E-CF).[5][13] These metabolites are then
released to function as male sex and aggregation pheromones.[4] Studies have shown that
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mature male flies are significantly attracted to DMP, making it a promising candidate for eco-
friendly lure-and-kill pest control strategies.[4][5]

Metabolism in Bactrocera dorsalis
Methyl Eugenol (ME)
Consumed by fly
Enzymatic Conversion

2-Allyl-4,5-dimethoxyphenol (DMP) (E)-coniferyl alcohol (E-CF)

Pheromone Release
(Sex & Aggregation Signal)

Click to download full resolution via product page
Caption: Biosynthesis of DMP as a pheromone in B. dorsalis.
Antioxidant and Other Activities

Beyond its role as a semiochemical, 2-Allyl-4,5-dimethoxyphenol demonstrates potent
radical-scavenging properties.[4] Research indicates it effectively scavenges both oxygen-
centered and carbon-centered radicals, showing greater antioxidant activity than related
compounds like eugenol.[4] This suggests potential applications in materials science, such as
retarding polymerization.[4] Furthermore, some spectrometric analyses have indicated
significant cytotoxicity against certain breast cancer cell lines, hinting at a potential, though
underexplored, avenue for oncological research.

Part 5: Safety and Handling
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A thorough understanding of a compound's safety profile is a non-negotiable aspect of
laboratory practice and drug development.

Toxicological Assessment
The available data provides a strong foundation for its safe use in research settings.

o Acute Oral Toxicity: Studies in mice have shown no mortality, signs of toxic symptoms, or
significant changes in body weight, organ weights, or food and water consumption following
administration.[4][5][13] Based on this, the compound is regarded as nontoxic in acute oral
exposure models.[5][13]

o Cytotoxicity to Normal Cells: The compound has exhibited no significant cytotoxicity to
normal human and mouse cells, further supporting its favorable safety profile for research
applications.[4][5][13]

Handling and Storage Protocols
As a self-validating system, proper handling ensures both user safety and compound integrity.

o Personal Protective Equipment (PPE): Always wear standard laboratory attire, including
safety goggles with side protection, a lab coat, and suitable chemical-resistant gloves (e.g.,
Nitrile rubber).[14][15]

» Ventilation: Handle the compound in a well-ventilated area or under a chemical fume hood to
avoid inhalation of any vapors.[14][16]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place, away from
sources of ignition.[14][16] Store at room temperature in the original container.[16]

» Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling, and before
eating, drinking, or smoking.[14][16]

This compound is intended for Research Use Only and is not for diagnostic or therapeutic use
in humans or animals.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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